N'-{4-[2-oxo-2-(1-piperidinyl)ethoxy]benzylidene}benzenesulfonohydrazide

• IUPAC Name: N-[(E)-[4-(2-oxo-2-piperidin-1-ylethoxy)phenyl]methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C20H23N3O4S/c24-20(23-13-5-2-6-14-23)16-27-18-11-9-17(10-12-18)15-21-22-28(25,26)19-7-3-1-4-8-19/h1,3-4,7-12,15,22H,2,5-6,13-14,16H2/b21-15+
• InChI Key: MVOBTBBEOGBCJP-RCCKNPSSSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)COC2=CC=C(C=C2)C=NNS(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: C1CCN(CC1)C(=O)COC2=CC=C(C=C2)/C=N/NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

N'-{4-[2-oxo-2-(1-piperidinyl)ethoxy]benzylidene}benzenesulfonohydrazide is a useful research compound. Its molecular formula is C20H23N3O4S and its molecular weight is 401.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 401.14092740 g/mol and the complexity rating of the compound is 612. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, the mechanism of action would be how the compound interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed.

Future Directions

Future research could involve studying the compound’s properties, developing methods for its synthesis, and exploring its potential applications. This could include testing its biological activity, studying its reactivity, and optimizing its synthesis.